Cas no 97659-43-3 (Acacia senegal, ext.)

Acacia senegal, ext. structure
Acacia senegal, ext. structure
Product Name:Acacia senegal, ext.
CAS No:97659-43-3
MF:C24H34O5
MW:402.523767948151
CID:1989366
PubChem ID:14109413
Update Time:2024-03-01

Acacia senegal, ext. Chemical and Physical Properties

Names and Identifiers

    • Acacia senegal, ext.
    • Acacia senegal Willd. (Mimosaceae), extract
    • 17-acetyl-3,7-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione
    • 3b,7b-Dihydroxy-22,23,24,25,26,27-hexanorlanost-8-ene-11,15,20-trione
    • 97659-43-3
    • 3b,7b-Dihydroxy-4,4,14-trimethyl-5a-pregn-8-ene-11,15,20-trione, 9CI
    • Inchi: 1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3
    • InChI Key: NKQOQQOOZLPVEV-UHFFFAOYSA-N
    • SMILES: OC1CC2C(C)(C)C(CCC2(C)C2C(CC3(C)C(C(C)=O)CC(C3(C)C=21)=O)=O)O

Computed Properties

  • Exact Mass: 402.24062418g/mol
  • Monoisotopic Mass: 402.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.7
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